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These application notes provide a comprehensive overview and detailed protocols for the

determination of neodymium (Nd) isotopic compositions using Thermal Ionization Mass

Spectrometry (TIMS). The methodologies outlined are critical for applications requiring high-

precision isotope data, such as geochronology, geochemistry, cosmochemistry, and

environmental sciences.[1][2] The protocols cover the entire workflow, from sample preparation

and chemical separation to mass spectrometric analysis and data processing.

I. Introduction to Neodymium Isotope Analysis by
TIMS
Neodymium has seven naturally occurring isotopes, and the radiogenic isotope ¹⁴³Nd is

produced by the alpha decay of ¹⁴⁷Sm. The precise measurement of the ¹⁴³Nd/¹⁴⁴Nd ratio is a

powerful tool in various scientific fields.[1] Thermal Ionization Mass Spectrometry (TIMS) is a

benchmark technique for achieving the high precision and accuracy required for these

measurements.[2][3] TIMS analysis involves the thermal ionization of a purified Nd sample

loaded onto a metal filament, followed by the mass separation and detection of the ion beams.

[4] The technique is capable of producing isotopic data with significantly higher precision than

in-situ methods, making it indispensable for studies requiring high temporal resolution.[2]

II. Experimental Protocols
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A successful Nd isotope analysis by TIMS relies on a meticulous experimental procedure to

ensure the purity of the sample and the accuracy of the measurement. The following sections

detail the key steps.

Protocol 1: Sample Digestion
This protocol is suitable for the dissolution of rock and mineral samples. For other matrices,

such as biological tissues (e.g., dental enamel), modifications to the cleaning and digestion

procedure may be necessary.[5][6]

Materials:

Rock/mineral powder (100–200 mg)[7]

15 mL Savillex® PFA beakers[7]

Concentrated hydrofluoric acid (HF)

Concentrated nitric acid (HNO₃)

Concentrated hydrochloric acid (HCl)

Aqua regia (3:1 mixture of concentrated HCl and HNO₃)

Hot plate

Procedure:

Accurately weigh approximately 100–200 mg of the sample powder into a clean 15 mL

Savillex® beaker.[7]

Add a mixture of concentrated HF and HNO₃ to the beaker.

Place the beaker on a hot plate and heat for 2–3 days to ensure complete digestion.[7]

Allow the solution to evaporate to dryness overnight.[7]

Add concentrated HCl to the residue, heat for another day, and then evaporate to dryness.[7]
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Dissolve the final residue in 2–4 mL of 2.5 M HCl and centrifuge the solution.[7]

If a residue persists, treat the sample with aqua regia until the solution is clear, then

evaporate to dryness and re-dissolve in 2.5 M HCl before centrifuging again.[7]

Protocol 2: Chemical Separation of Neodymium
This two-stage ion-exchange chromatography protocol is designed to separate Rare Earth

Elements (REEs), including Nd, from the sample matrix and then to isolate Nd from other

REEs. This is crucial to avoid isobaric interferences during mass spectrometric analysis.[2]

Materials:

Bio-Rad AG® 50W-X8 cation exchange resin[7]

Eichrom Ln Spec™ resin[7]

Teflon® and quartz chromatography columns[7]

2.5 M Hydrochloric acid (HCl)

6 M Hydrochloric acid (HCl)

0.18 M Hydrochloric acid (HCl)

Procedure:

Stage 1: Separation of REEs from the Matrix

Prepare a Teflon® column with Bio-Rad AG® 50W-X8 cation exchange resin.

Load 1-2 mL of the sample solution (in 2.5 M HCl) from Protocol 1 onto the column.[7]

Elute the Sr fraction with 2.5 M HCl (this fraction can be collected for Sr isotope analysis).[7]

Elute the REE fraction with 6 M HCl and collect it in a clean Savillex® beaker.[7]

Evaporate the collected REE fraction to dryness.[7]
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Stage 2: Isolation of Neodymium

Dissolve the dried REE fraction in 0.18 M HCl.[7]

Prepare a quartz column with Eichrom Ln Spec™ resin.[7]

Load the REE solution onto the Ln Spec™ column.

Elute the Nd fraction with 0.18 M HCl and collect it in a clean Savillex® beaker.[7]

Evaporate the purified Nd fraction to dryness in preparation for mass spectrometry.[7]

Protocol 3: TIMS Filament Loading and Mass
Spectrometry
This protocol describes the loading of the purified Nd sample onto a filament assembly for

TIMS analysis. Both double/triple filament and NdO⁺ methods are described, as the choice can

depend on sample size and desired precision.

Materials:

Purified Nd sample

Rhenium (Re) filaments (double, triple, or single)[3][7]

Phosphoric acid (H₃PO₄), 0.25 M[7]

Tantalum oxide (Ta₂O₅) activator slurry (for NdO⁺ method)[8]

Micropipette

TIMS instrument (e.g., Thermo Scientific™ TRITON™ Plus)[1]

Procedure:

Method A: Nd⁺ on Double/Triple Filaments

Use pre-degassed double or triple rhenium filament assemblies.[3][7]
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Dissolve the dried, purified Nd sample in 1-2 µL of dilute acid (e.g., 0.25 M H₃PO₄ or 10%

HNO₃).[7][9]

Carefully load the Nd solution onto the side/evaporation filament(s) of the assembly.[3]

Mount the filament assembly into the TIMS turret.

Method B: NdO⁺ on Single Filaments (for small samples)

This method is advantageous for very small sample sizes (e.g., 1-10 ng).[2][8]

Load the Nd sample dissolved in 2 µL of 2N nitric acid onto a single Re filament.[8]

Add 2 µL of a tantalum oxide (Ta₂O₅) activator slurry to facilitate the formation of NdO⁺ ions.

[8]

This method enhances ionization efficiency, allowing for precise measurements on

nanogram-level samples.[8]

Mass Spectrometric Analysis:

Introduce the turret into the TIMS source chamber and evacuate.

Slowly increase the current to the filaments to achieve a stable ion beam. The ionization

temperature for Nd measurements typically ranges from 1650 to 1750 °C.[7][10]

Measure the Nd isotope ratios using a static or multi-dynamic data acquisition mode with

Faraday detectors.[3][7] A typical analysis may consist of 14 blocks of 15 cycles each, with

an integration time of ~8.3 seconds per cycle.[7]

Data is corrected for mass fractionation by normalizing to a stable isotope ratio, typically

¹⁴⁶Nd/¹⁴⁴Nd = 0.7219, using an exponential law.[3][7][9]

III. Data Presentation
The following tables summarize key quantitative parameters for the TIMS analysis of

Neodymium isotopes.
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Table 1: Sample Preparation and Chemical Separation Parameters

Parameter Value/Reagent Source

Sample Amount (Rock

Powder)
100–200 mg [7]

Digestion Acids HF, HNO₃, HCl, Aqua Regia [7]

Cation Exchange Resin Bio-Rad AG® 50W-X8 [7]

REE Separation Resin Eichrom Ln Spec™ [7]

Eluent for Sr Fraction 2.5 M HCl [7]

Eluent for REE Fraction 6 M HCl [7]

Eluent for Nd Fraction 0.18 M HCl [7]

Table 2: TIMS Instrument and Measurement Parameters
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Parameter Value/Setting Source

Instrument TRITON or Phoenix TIMS [7]

Filament Type
Rhenium (Re), double or triple

assembly
[3][7]

Loading Solution 0.25 M H₃PO₄ [7]

Sample Amount (on filament)
100-500 ng (Nd⁺); 1-10 ng

(NdO⁺)
[1][8]

Ionization Temperature 1650–1750 °C [7]

Data Acquisition Mode Static or Multi-dynamic [3][7]

¹⁴⁴Nd Ion Beam Intensity > 1–3 V [7]

Data Acquisition Scheme
e.g., 14 blocks of 15 cycles

each
[7]

Integration Time per Cycle ~8.3 seconds [7]

Mass Fractionation Correction
Normalize to ¹⁴⁶Nd/¹⁴⁴Nd =

0.7219
[3][7][9]

Reference Standard (JNd-i)

¹⁴³Nd/¹⁴⁴Nd
~0.512107 [7]

IV. Visualizations
The following diagrams illustrate the workflow and logical relationships in the TIMS protocol for

Neodymium isotope measurement.
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Caption: Experimental workflow for Nd isotope measurement by TIMS.
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Caption: Logical relationships in data processing and quality control.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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